Cas no 766513-48-8 (3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid)
766513-48-8 structure
Product Name:3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid
CAS No:766513-48-8
MF:C8H12O3
MW:156.179082870483
CID:550829
PubChem ID:45095981
Update Time:2025-04-19
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxylicacid, 1-(1-methylethyl)-3-oxo-
- Cyclobutanecarboxylic acid, 1-(1-methylethyl)-3-oxo- (9CI)
- 3-oxo-1-propan-2-ylcyclobutane-1-carboxylic acid
- 3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid
- DTXSID70667442
- 766513-48-8
- EN300-1837638
- SCHEMBL13818245
- FT-0726306
-
- Inchi: 1S/C8H12O3/c1-5(2)8(7(10)11)3-6(9)4-8/h5H,3-4H2,1-2H3,(H,10,11)
- InChI Key: HSNAYVUPDPZSQO-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)O)(C(C)C)C1
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 0.4
Experimental Properties
- PSA: 54.37
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1837638-1g |
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid |
766513-48-8 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1837638-5g |
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid |
766513-48-8 | 5g |
$2235.0 | 2023-09-19 | ||
| Enamine | EN300-1837638-10g |
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid |
766513-48-8 | 10g |
$3315.0 | 2023-09-19 | ||
| Enamine | EN300-1837638-0.05g |
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid |
766513-48-8 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1837638-0.1g |
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid |
766513-48-8 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1837638-0.25g |
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid |
766513-48-8 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1837638-0.5g |
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid |
766513-48-8 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1837638-1.0g |
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid |
766513-48-8 | 1g |
$1070.0 | 2023-06-01 | ||
| Enamine | EN300-1837638-2.5g |
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid |
766513-48-8 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1837638-5.0g |
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid |
766513-48-8 | 5g |
$3105.0 | 2023-06-01 |
3-oxo-1-(propan-2-yl)cyclobutane-1-carboxylic acid Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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